Cas no 115204-59-6 (9H-Purin-6-amine,2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-
• CAS No: 115204-59-6
• MF: C₁₅H₁₆ClN₅O
• MW: 317.773441314697
• CID: 152860
• PubChem ID: 3010185
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-
• 2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethylpurin-6-amine
• 9H-Purin-6-amine, 2-chloro-9-((4-methoxyphenyl)methyl)-N,N-dimethyl-
• 2-Chloro-9-(4-methoxybenzyl)-N,N-dimethyl-9H-purin-6-amine
• CHEMBL291873
• 2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-purin-6-amine
• DTXSID00150993
• 115204-59-6
• 9H-Purin-6-amine, 2-chloro-9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-
• 2-CHLORO-9-[(4-METHOXYPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE

• Inchi： 1S/C15H16ClN5O/c1-20(2)13-12-14(19-15(16)18-13)21(9-17-12)8-10-4-6-11(22-3)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key： DMMZWJUONKBPLI-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(=CC=1)OC)N(C)C

Computed Properties

• Exact Mass: 317.10458
• Monoisotopic Mass: 317.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.07